Cas no 4151-05-7 (1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester)

• Product Name: 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
• CAS No: 4151-05-7
• MF: C₁₁H₂₁NO₂
• MW: 199.28994345665
• CID: 335175
• PubChem ID: 99011
• Update Time: 2025-04-19

1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-propanoicacid, hexahydro-a-methyl-, methyl ester
• NSC163923; AC1Q5YSL; AC1L40L5; CTK8D8818; EINECS 223-977-7; AR-1J4962; AKOS008960279; NSC-163923;
• EINECS 223-977-7
• NSC163923
• 4151-05-7
• MFCD00020987
• methyl 3-(azepan-1-yl)-2-methylpropanoate
• NSC 163923
• LS-11452
• NS00049077
• AKOS008960279
• NSC-163923
• Methyl hexahydro-alpha-methyl-1H-azepine-1-propionate
• Methyl 3-azepan-1-yl-2-methylpropanoate

• MDL： MFCD00020987
• Inchi： 1S/C11H21NO2/c1-10(11(13)14-2)9-12-7-5-3-4-6-8-12/h10H,3-9H2,1-2H3
• InChI Key： RGTNCOFLOIQTDF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CN1CCCCCC1)=O

Computed Properties

• Exact Mass: 199.15733
• Monoisotopic Mass: 199.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.9

Experimental Properties

• Density: 0.966
• Boiling Point: 273.4°Cat760mmHg
• Flash Point: 96.8°C
• Refractive Index: 1.457
• PSA: 29.54
• LogP: 1.60940